Cas no 2137089-20-2 (tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate)

Technical Introduction: tert-Butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate is a chiral intermediate featuring a protected amino group (tert-butoxycarbonyl, Boc) and an imidazole moiety. Its stereospecific (S)-configuration and functional groups make it valuable in the synthesis of biologically active compounds, particularly in pharmaceutical research. The Boc group enhances stability during synthetic manipulations, while the imidazole ring offers coordination and catalytic properties. This compound is suited for peptide coupling, heterocycle derivatization, and as a precursor for drug discovery. Its well-defined structure ensures reproducibility in complex syntheses, making it a reliable building block for medicinal chemistry and asymmetric synthesis applications.
tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate structure
2137089-20-2 structure
Product Name:tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate
CAS No:2137089-20-2
MF:C11H17N3O3
MW:239.270982503891
CID:6333458
PubChem ID:165946316
Update Time:2025-05-19

tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate
    • EN300-1164863
    • tert-butyl N-[(1S)-1-(1H-imidazol-5-yl)-3-oxopropyl]carbamate
    • 2137089-20-2
    • Inchi: 1S/C11H17N3O3/c1-11(2,3)17-10(16)14-8(4-5-15)9-6-12-7-13-9/h5-8H,4H2,1-3H3,(H,12,13)(H,14,16)/t8-/m0/s1
    • InChI Key: YIYXVXCAJFCKDF-QMMMGPOBSA-N
    • SMILES: O(C(N[C@@H](CC=O)C1=CN=CN1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 239.12699141g/mol
  • Monoisotopic Mass: 239.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 84.1Ų

tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1164863-0.05g
tert-butyl N-[(1S)-1-(1H-imidazol-5-yl)-3-oxopropyl]carbamate
2137089-20-2
0.05g
$1261.0 2023-05-24
Enamine
EN300-1164863-0.1g
tert-butyl N-[(1S)-1-(1H-imidazol-5-yl)-3-oxopropyl]carbamate
2137089-20-2
0.1g
$1320.0 2023-05-24
Enamine
EN300-1164863-0.25g
tert-butyl N-[(1S)-1-(1H-imidazol-5-yl)-3-oxopropyl]carbamate
2137089-20-2
0.25g
$1381.0 2023-05-24
Enamine
EN300-1164863-0.5g
tert-butyl N-[(1S)-1-(1H-imidazol-5-yl)-3-oxopropyl]carbamate
2137089-20-2
0.5g
$1440.0 2023-05-24
Enamine
EN300-1164863-1.0g
tert-butyl N-[(1S)-1-(1H-imidazol-5-yl)-3-oxopropyl]carbamate
2137089-20-2
1g
$1500.0 2023-05-24
Enamine
EN300-1164863-2.5g
tert-butyl N-[(1S)-1-(1H-imidazol-5-yl)-3-oxopropyl]carbamate
2137089-20-2
2.5g
$2940.0 2023-05-24
Enamine
EN300-1164863-5.0g
tert-butyl N-[(1S)-1-(1H-imidazol-5-yl)-3-oxopropyl]carbamate
2137089-20-2
5g
$4349.0 2023-05-24
Enamine
EN300-1164863-10.0g
tert-butyl N-[(1S)-1-(1H-imidazol-5-yl)-3-oxopropyl]carbamate
2137089-20-2
10g
$6450.0 2023-05-24
Enamine
EN300-1164863-50mg
tert-butyl N-[(1S)-1-(1H-imidazol-5-yl)-3-oxopropyl]carbamate
2137089-20-2
50mg
$1261.0 2023-10-03
Enamine
EN300-1164863-100mg
tert-butyl N-[(1S)-1-(1H-imidazol-5-yl)-3-oxopropyl]carbamate
2137089-20-2
100mg
$1320.0 2023-10-03

Additional information on tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate

Recent Advances in the Study of tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate (CAS: 2137089-20-2)

In recent years, the compound tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate (CAS: 2137089-20-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole and carbamate functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate, emphasizing its role as a key intermediate in the development of novel protease inhibitors. The researchers employed a multi-step synthesis approach, starting from commercially available L-histidine derivatives, to achieve high yields and purity. The study also investigated the compound's stability under various physiological conditions, providing valuable insights for its potential use in pharmaceutical formulations.

Further research has focused on the biological activity of tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate, particularly its interaction with specific enzyme targets. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits potent inhibitory effects against certain metalloproteases, which are implicated in inflammatory diseases and cancer progression. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the enzyme's active site, revealing critical interactions that contribute to its inhibitory potency.

In addition to its enzyme inhibitory properties, tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate has been investigated for its potential as a building block in peptide-based therapeutics. A recent preprint on bioRxiv described its incorporation into peptide sequences designed to target protein-protein interactions involved in neurodegenerative diseases. The preliminary results indicated enhanced stability and bioavailability of the modified peptides, suggesting a promising avenue for future drug development.

Despite these advancements, challenges remain in the clinical translation of tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate. Pharmacokinetic studies have identified issues related to its metabolic stability and tissue distribution, which may limit its therapeutic efficacy. Ongoing research aims to address these limitations through structural modifications and the development of prodrug strategies.

In conclusion, tert-butyl N-(1S)-1-(1H-imidazol-5-yl)-3-oxopropylcarbamate (CAS: 2137089-20-2) represents a versatile and pharmacologically relevant compound with broad applications in medicinal chemistry. Continued research into its synthesis, mechanism of action, and therapeutic potential is expected to yield significant contributions to the field of chemical biology and drug discovery.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司